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Introduction

In the landscape of synthetic chemistry, substituted anilines are foundational building blocks for
a vast array of functional molecules, from pharmaceuticals to advanced materials. 4-Chloro-2-
methoxy-6-nitroaniline is a unique trifunctionalized aniline derivative that presents a
compelling scaffold for chemical innovation. Its distinct arrangement of electron-withdrawing
(nitro and chloro) and electron-donating (amino and methoxy) groups on the benzene ring
creates a molecule with nuanced reactivity and significant potential for the synthesis of
complex heterocyclic systems and functional materials. This guide provides a comprehensive
technical overview of 4-Chloro-2-methoxy-6-nitroaniline, including its properties, potential
synthetic routes, and prospective applications, with comparative insights drawn from
structurally related and more extensively studied analogues.
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Physicochemical and Spectroscopic Profile

CAS Number: 859877-49-9

Molecular Formula: C7H7CIN20s3

Molecular Weight: 202.6 g/mol

While extensive experimental data for 4-Chloro-2-methoxy-6-nitroaniline is not widely

available, its properties can be reliably inferred from its structure and comparison with the well-

characterized analogue, 4-chloro-2-nitroaniline (CAS 89-63-4). The introduction of a methoxy

group at the 2-position is expected to influence the molecule's polarity, solubility, and electronic

properties.
4-Chloro-2-methoxy-6- ] .
Property . . 4-Chloro-2-nitroaniline
nitroaniline
CAS Number 859877-49-9 89-63-4[1][2][3][4][516][7118]
Molecular Formula C7H7CIN20s3 CeHsCIN202[1][3]
Molecular Weight 202.6 g/mol 172.57 g/mol [1]
Pale-yellow to Orange to Bright orange powder or
Appearance _ _ .
Yellow-brown Solid crystalline solid[1][4]
Melting Point Not available 117-119 °CJ6]
Boiling Point Not available 232 °C (literature)[9]
. Expected to be soluble in Insoluble in water[4][6]; soluble
Solubility ] )
common organic solvents. in ethanol.[10]
Purity 97% 99% available commercially
Storage Refrigerator Room temperature[6]

Spectroscopic Analysis

Predicting the spectroscopic signatures of 4-Chloro-2-methoxy-6-nitroaniline is crucial for its

identification and characterization in a research setting.
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e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methoxy protons, and the amine protons. The aromatic region will display a
characteristic splitting pattern influenced by the substitution on the ring. The methoxy group
will appear as a singlet, likely around 3.9-4.0 ppm. The amine protons will present as a broad
singlet that may exchange with D20.

e 13C NMR: The carbon NMR will reveal seven distinct carbon signals, with the chemical shifts
influenced by the attached functional groups. The carbon bearing the nitro group will be
significantly downfield, while the carbon attached to the methoxy group will also be downfield
but to a lesser extent.

» IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands
corresponding to the N-H stretching of the primary amine (around 3300-3500 cm™1), the
asymmetric and symmetric stretching of the nitro group (around 1500-1550 cm~* and 1300-
1350 cm™1, respectively), and C-O stretching of the methoxy group (around 1000-1300
cm™1).

e Mass Spectrometry: The mass spectrum will show a molecular ion peak (M+) corresponding
to the molecular weight of 202.6 g/mol , with a characteristic isotopic pattern (M+2) due to
the presence of the chlorine atom.

Synthesis and Reactivity

While a specific, optimized synthesis for 4-Chloro-2-methoxy-6-nitroaniline is not prominently
documented in publicly available literature, a plausible synthetic strategy can be devised based
on established organic chemistry principles. A logical starting material would be 4-chloro-2-
methoxyaniline. The synthesis would likely involve a nitration step.

lllustrative Synthetic Workflow: Nitration of a
Substituted Aniline

The following diagram outlines a general workflow for the nitration of an activated aromatic ring,
a key step in the potential synthesis of the target molecule.
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Reaction Setup

Dissolve 4-chloro-2-methoxyaniline

in a suitable solvent
(e.g., acetic acid)

Cool the reaction mixture
in an ice bath (0-5 °C)

-

4 N\
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\4

Slowly add a nitrating agent
(e.g., a mixture of nitric acid

and sulfuric acid)

Monitor the reaction progress
by TLC or LC-MS
- J

Work-up a{;d Isolation
Pour the reaction mixture
over ice water to quench

Y

Neutralize with a base

(e.g., NaHCOs solution)

A
Extract the product with
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(e.g., ethyl acetate)

A

Dry the organic layer and
concentrate under reduced pressure
- J
4 N

Purification

Purify the crude product by
column chromatography or

recrystallization

Characterize the final product
(NMR, IR, MS)
. J

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a nitroaniline derivative.
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Reactivity Insights

The reactivity of 4-Chloro-2-methoxy-6-nitroaniline is governed by its functional groups:

e Amino Group: The primary amine can act as a nucleophile and is a key site for derivatization,
such as acylation, alkylation, and diazotization. It can also be a directing group in further
electrophilic aromatic substitution, although the ring is already heavily substituted.

» Nitro Group: The nitro group is a strong electron-withdrawing group and can be reduced to
an amine, providing a route to diamino derivatives. These are valuable precursors for the
synthesis of various heterocyclic compounds.

e Chloro Group: The chlorine atom can be displaced via nucleophilic aromatic substitution,
particularly when activated by the electron-withdrawing nitro group.

o Methoxy Group: The methoxy group is an electron-donating group and can influence the
regioselectivity of reactions. The ether linkage is generally stable but can be cleaved under
harsh acidic conditions.

Potential Applications in Research and
Development

The unique substitution pattern of 4-Chloro-2-methoxy-6-nitroaniline makes it a promising
intermediate for several areas of research and development.

Pharmaceutical and Agrochemical Synthesis

Substituted anilines are cornerstones in the synthesis of a wide range of biologically active
molecules. The presence of chloro and methoxy groups is a common feature in many drug
candidates, influencing their pharmacokinetic and pharmacodynamic properties.[11] This
molecule could serve as a precursor for the synthesis of:

e Heterocyclic Compounds: The vicinal arrangement of the amino and nitro groups, after
reduction of the nitro group, would yield a diamine that is primed for cyclization reactions to
form benzimidazoles, quinoxalines, or other fused heterocyclic systems. These scaffolds are
prevalent in medicinal chemistry.
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» Kinase Inhibitors: Many small-molecule kinase inhibitors feature a substituted aniline core.
The functional groups on 4-Chloro-2-methoxy-6-nitroaniline offer multiple points for
diversification to explore structure-activity relationships. A related compound, 4-chloro-6-
methoxy-2-methyl-3-nitroquinoline, has been synthesized as a key intermediate for
PIBK/mTOR inhibitors.[12][13][14]

Materials Science

Nitroaniline derivatives are known for their applications in materials science, particularly in the
field of nonlinear optics (NLO).[15] The charge-transfer character arising from the push-pull
nature of the electron-donating and electron-withdrawing groups can lead to large second-
order NLO responses. While 4-Chloro-2-methoxy-6-nitroaniline itself has not been
extensively studied for these properties, related molecules like 4-methoxy-2-nitroaniline have
shown potential in this area.

Safety and Handling

Detailed toxicological data for 4-Chloro-2-methoxy-6-nitroaniline is not available. However,
based on the data for the closely related 4-chloro-2-nitroaniline, it should be handled with
extreme caution as a potentially hazardous substance.

Hazard Statements for Analogue (4-Chloro-2-nitroaniline):

o Fatal if swallowed, in contact with skin, or if inhaled.[3]

o May cause damage to organs through prolonged or repeated exposure.[3]
e Very toxic to aquatic life with long-lasting effects.[9]

Precautionary Measures:

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
gloves, a lab coat, and eye/face protection.[3] A respirator may be required when handling
the solid material.[3][9]

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]
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» Handling: Avoid creating dust.[3] Avoid contact with skin, eyes, and clothing.[3] Wash hands
thoroughly after handling.[3]

o Storage: Store in a tightly closed container in a dry, well-ventilated place.[9] Store in a
refrigerator as recommended for 4-Chloro-2-methoxy-6-nitroaniline.

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.[3]

Conclusion

4-Chloro-2-methoxy-6-nitroaniline is a specialty chemical with significant untapped potential.
While direct experimental data is limited, a thorough understanding of its structure and the
properties of related compounds allows for a robust assessment of its likely characteristics and
applications. Its multifunctional nature makes it a valuable intermediate for the synthesis of
complex molecules in drug discovery and materials science. As synthetic methodologies
advance, this and other polysubstituted anilines will undoubtedly play an increasingly important
role in the development of novel chemical entities. Researchers and scientists are encouraged
to handle this compound with appropriate safety precautions, drawing upon the extensive data
available for structurally similar hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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